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Compound of Interest

Compound Name: Bezafibrate-d4

Cat. No.: B562651

Introduction

Bezafibrate-d4 is the deuterated analog of Bezafibrate, a lipid-lowering agent that acts as a
pan-agonist of peroxisome proliferator-activated receptors (PPARS).[1] Due to its isotopic
labeling, Bezafibrate-d4 is an ideal internal standard for the quantification of Bezafibrate in
biological samples using mass spectrometry-based techniques like Gas Chromatography-Mass
Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS).[1][2] Accurate
and consistent preparation of stock and working solutions is critical for achieving reliable and
reproducible quantitative results in research and drug development.[3][4] This document
provides a detailed protocol for the preparation, storage, and handling of Bezafibrate-d4
solutions.

Data Presentation: Physicochemical and Storage Information

The following table summarizes the key properties and recommended storage conditions for
Bezafibrate-d4.
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Parameter Value Reference

2-[4-[2-[(4-chlorobenzoyl-
. 2,3,5,6-

Chemical Name ) [1]
d4)amino]ethyl]phenoxy]-2-
methyl-propanoic acid

CAS Number 1189452-53-6 [1][5]

Molecular Formula C19H16CID4aNO4 [1]

Molecular Weight 365.84 g/mol [5]

_ 298%; 299% deuterated forms

Purity [1][6]
(d1-da)

Formulation Solid [1]

N DMSO (slightly soluble), DMF,
Solubility [11[7118]

Ethanol

Storage (Solid)

-20°C for up to 3 years; 4°C for

up to 2 years

[5]

Storage (In Solvent)

-80°C for up to 6 months;
-20°C for up to 1 month

[5]

Experimental Protocols

1.

Bezafibrate-d4 solid powder

Materials and Equipment

Dimethyl sulfoxide (DMSO), anhydrous

Calibrated analytical balance

Class A volumetric flasks (e.g., 1 mL, 5 mL, 10 mL)

Calibrated micropipettes and sterile pipette tips
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» \ortex mixer

e Amber glass vials or cryovials for storage

o Personal Protective Equipment (PPE): safety glasses, gloves, lab coat
2. Preparation of Bezafibrate-d4 Stock Solution (10 mM in DMSO)

This protocol describes the preparation of a 10 mM stock solution, a common starting
concentration. Adjust calculations based on desired concentration and volume.

Workflow Diagram: Stock Solution Preparation
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Step 1: Weighing

Accurately weigh
Bezafibrate-d4 solid
(e.g., 3.66 mg)

Use weigh paper

Step 2: D;ssolution

Quantitatively transfer
solidtoa 1 mL
volumetric flask

l

Add ~0.8 mL DMSO

l

Vortex until fully
dissolved

Step 3: Finalizing and Storage

Add DMSO to the
1 mL calibration mark

[ Invert flask to mix j

Aliquot into cryovials

Store at -80°C

Click to download full resolution via product page

Caption: Workflow for preparing a 10 mM Bezafibrate-d4 stock solution.
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Protocol Steps:

Calculation: Calculate the mass of Bezafibrate-d4 required. For a 10 mM solution in 1 mL:
o Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )
o Mass (mg) = 10 mmol/L x 0.001 L x 365.84 g/mol = 0.0036584 g = 3.66 mg

Weighing: Using a calibrated analytical balance, accurately weigh approximately 3.66 mg of
Bezafibrate-d4 solid.[9] Record the exact weight.

Dissolution: Quantitatively transfer the weighed solid into a 1 mL Class A volumetric flask.
Add approximately 0.8 mL of anhydrous DMSO.

Mixing: Cap the flask and vortex the solution until all the solid is completely dissolved. Gentle
warming in a water bath may be used if necessary, but avoid high temperatures.

Dilution to Volume: Once dissolved, carefully add DMSO to the calibration mark on the
volumetric flask.[9]

Final Mixing: Cap the flask and invert it 10-15 times to ensure the solution is homogeneous.

Storage: Aliquot the stock solution into amber glass vials or cryovials to minimize light
exposure and avoid repeated freeze-thaw cycles.[5] Store the aliquots at -80°C for long-term
stability (up to 6 months).[5]

. Preparation of Bezafibrate-d4 Working Solutions

Working solutions are prepared by diluting the stock solution to the desired final concentration

for the experiment.[10] The following is an example of preparing a 100 pM working solution.

Workflow Diagram: Working Solution Preparation
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Step 1: Start with Stock

Thaw one aliquot of

10 mM Stock Solution

Step 2: Dilution

Pipette 10 pL of
10 mM Stock

1:100 Dilution

Add to 990 pL of
assay buffer/solvent
in a new tube

Step 3: Hinalizing

Vortex thoroughly

Result: 1 mL of
100 uM Working Solution

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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